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Compound of Interest

Compound Name:
4-Bromo-2,6-dimethylphenyl

isocyanate

CAS No.: 77159-76-3

Cat. No.: B1275656

Get Quote

Executive Summary
The chemical formula

represents a tetra-substituted benzene ring containing a bromine atom, two methyl groups, and
an isocyanate functional group. In drug discovery, this scaffold serves as a critical electrophilic
building block for synthesizing ureas and carbamates, motifs frequently observed in kinase
inhibitors and GPCR modulators.

This guide provides the definitive IUPAC nomenclature for the most chemically relevant isomer,

a validated synthesis protocol using triphosgene (a safer phosgene surrogate), and essential

safety workflows for handling aryl isocyanates.

Part 1: Structural Elucidation & IUPAC
Nomenclature
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The molecular formula

corresponds to a brominated xylenyl isocyanate. While the formula allows for multiple
regioisomers, the steric and electronic directing effects of the parent aniline (2,6-
dimethylaniline) typically lead to the para-brominated product during synthesis.

Nomenclature Rules (IUPAC P-66.5.1)
According to IUPAC recommendations, isocyanates are named using the functional class

nomenclature. The isocyanate group (

) is treated as the principal functional group attached to the organo-skeleton.

Parent Structure: Phenyl isocyanate (or benzeneisocyanate).

Numbering Priority: The carbon atom attached to the isocyanate group is designated position

1.

Substituent Ranking: Substituents are numbered to give the lowest possible locants.

Alphabetical order determines priority when locants are equivalent.

The Primary Isomer: 4-Bromo-2,6-dimethylphenyl
isocyanate
For the most common isomer used in medicinal chemistry (derived from 4-bromo-2,6-xylidine):

Position 1: Isocyanate (

)[1][2]

Positions 2, 6: Methyl groups (

)

Position 4: Bromine (

)[3]

Preferred IUPAC Name (PIN):
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4-Bromo-2,6-dimethylphenyl isocyanate

Systematic Name:

4-Bromo-1-isocyanato-2,6-dimethylbenzene

Nomenclature Logic Visualization
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Identify Functional Groups
(-NCO, -Br, -CH3)
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Isocyanate (-NCO) > Halogen/Alkyl

Parent Scaffold:
Phenyl isocyanate (C1 attached to N)
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Symmetric 2,6-Me, 4-Br?

Result:
4-Bromo-2,6-dimethylphenyl isocyanate

Yes

Alternative (Systematic):
1-Bromo-4-isocyanato-3,5-dimethylbenzene

(Less common)

No (if Br is at C1 priority)
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Figure 1: Decision logic for IUPAC nomenclature of aryl isocyanates.

Part 2: Validated Synthesis Protocol
Objective: Synthesis of 4-Bromo-2,6-dimethylphenyl isocyanate from 4-bromo-2,6-

dimethylaniline using Triphosgene.

Rationale: While phosgene gas is the traditional reagent, it poses extreme inhalation hazards.

Triphosgene (bis(trichloromethyl) carbonate) is a crystalline solid that decomposes in situ to
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generate phosgene equivalents, offering a safer, stoichiometric alternative for bench-scale

synthesis.

Reaction Scheme
Materials & Stoichiometry

Reagent MW ( g/mol ) Equiv. Role

4-Bromo-2,6-

dimethylaniline
200.08 1.0 Limiting Reagent

Triphosgene 296.75 0.4

Carbonyl Source

(Generates 1.2 eq

Phosgene)

Triethylamine (Et

N)
101.19 2.2

HCl Scavenger /

Catalyst

Dichloromethane

(DCM)
- Solvent

Anhydrous (0.2 M

conc.)

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar,

reflux condenser, and an inert gas inlet (

or Ar).

Critical: Connect the exhaust to a caustic scrubber (20% NaOH) to neutralize any

escaping phosgene traces.

Solubilization: Dissolve Triphosgene (0.4 eq) in anhydrous DCM under inert atmosphere.

Cool to 0°C using an ice bath.

Addition: Dissolve the aniline (1.0 eq) and triethylamine (2.2 eq) in DCM. Add this solution

dropwise to the triphosgene mixture over 30 minutes.

Observation: A white precipitate (Et
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N

HCl) will form immediately.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1

hour.

Optional: If conversion is incomplete (check by TLC/LCMS), heat to mild reflux (40°C) for

2 hours.

Note: Isocyanates are unstable on LCMS (often appearing as urea adducts with

methanol/water). Monitor the disappearance of the aniline peak.

Workup (Filtration): Filter the reaction mixture through a sintered glass funnel under

to remove the ammonium salt precipitate.

Isolation: Concentrate the filtrate under reduced pressure.

Purification: The crude oil is typically sufficiently pure (>90%).[4] If necessary, purify via

Kugelrohr distillation under high vacuum. Do not use silica column chromatography unless

the silica is neutralized, as isocyanates degrade on acidic silica.

Part 3: Applications in Drug Discovery
The isocyanate moiety is a "privileged" electrophile. In the context of

, the steric bulk of the 2,6-dimethyl groups provides metabolic stability to the resulting
urea/carbamate products, a strategy often used to prolong half-life in vivo.

Reaction Workflow
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Figure 2: Synthetic divergence of aryl isocyanates in medicinal chemistry.

Key Mechanistic Insight
The 2,6-dimethyl substitution creates an "orthogonal twist" in the biphenyl-like systems often

created in kinase inhibitors (e.g., Sorafenib analogs). This forces the urea linkage out of

planarity, potentially improving selectivity for specific ATP-binding pockets.

Part 4: Safety & Handling (E-E-A-T)
Warning: Isocyanates are potent respiratory sensitizers.[5]

Engineering Controls: All operations must be performed in a functioning fume hood.

Decontamination: Have a "quench solution" ready (50% water, 40% ethanol, 10%

concentrated ammonia). All glassware contacting the isocyanate should be soaked in this

solution for 24 hours before washing.

Personal Protective Equipment (PPE): Double nitrile gloves are mandatory. Isocyanates can

permeate standard latex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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